Cas no 2229190-33-2 (4-(oxan-2-yl)methylpiperidin-4-ol)

• Product Name: 4-(oxan-2-yl)methylpiperidin-4-ol
• CAS No: 2229190-33-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6257733
• PubChem ID: 165711321
• Update Time: 2025-11-06

4-(oxan-2-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(oxan-2-yl)methylpiperidin-4-ol
• 2229190-33-2
• EN300-1820255
• 4-[(oxan-2-yl)methyl]piperidin-4-ol

• Inchi： 1S/C11H21NO2/c13-11(4-6-12-7-5-11)9-10-3-1-2-8-14-10/h10,12-13H,1-9H2
• InChI Key： IURARFVFYOVVPF-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC1(CCNCC1)O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(oxan-2-yl)methylpiperidin-4-ol

Comprehensive Overview of 4-(oxan-2-yl)methylpiperidin-4-ol (CAS No. 2229190-33-2): Properties, Applications, and Industry Insights

The chemical compound 4-(oxan-2-yl)methylpiperidin-4-ol (CAS No. 2229190-33-2) has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural features and potential applications. This heterocyclic molecule combines a piperidine core with an oxane (tetrahydropyran) substituent, offering versatile reactivity for drug discovery and material science. As synthetic methodologies advance, researchers are increasingly exploring 4-(oxan-2-yl)methylpiperidin-4-ol derivatives for their bioactive properties, particularly in neurological and metabolic disorder treatments.

Recent studies highlight the compound's role as a chiral building block in asymmetric synthesis. The presence of both hydroxyl and ether functional groups enables diverse chemical modifications, making it valuable for creating pharmaceutical intermediates. Industry reports indicate growing demand for CAS 2229190-33-2 suppliers, driven by its applications in developing G-protein-coupled receptor (GPCR) modulators – a hot topic in drug development circles. The compound's logP value and hydrogen bonding capacity suggest favorable pharmacokinetic properties, aligning with current AI-driven drug design trends.

From a synthetic chemistry perspective, 4-(oxan-2-yl)methylpiperidin-4-ol synthesis typically involves reductive amination strategies or ring-closing reactions. Patent literature reveals innovative routes utilizing catalytic hydrogenation and enantioselective catalysis, addressing the pharmaceutical industry's need for high-purity chiral compounds. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the compound's stability under various conditions, an important consideration for scale-up production.

The compound's structural similarity to bioactive alkaloids has sparked interest in medicinal chemistry optimization. Computational studies using molecular docking simulations suggest potential interactions with central nervous system targets, coinciding with rising Google searches for "new neurological drug candidates 2024". Furthermore, its oxane-piperidine hybrid structure shows promise in addressing blood-brain barrier penetration challenges – a frequent search term among neuroscience researchers.

Industrial applications extend beyond pharmaceuticals. The compound serves as a precursor for specialty polymers with tunable thermomechanical properties, relevant to biodegradable material development. Recent publications describe its incorporation into supramolecular architectures, responding to growing interest in smart materials and drug delivery systems. This multifunctionality explains why CAS 2229190-33-2 price and availability rank among top search queries in chemical procurement platforms.

Quality control protocols for 4-(oxan-2-yl)methylpiperidin-4-ol emphasize HPLC purity analysis and chiral separation techniques, reflecting industry standards for pharmaceutical-grade chemicals. Stability studies indicate optimal storage under nitrogen atmosphere at 2-8°C, information frequently sought by laboratory managers and QC specialists. The compound's safety data sheet (SDS) profiles show favorable toxicological parameters, facilitating regulatory compliance in GMP manufacturing environments.

Emerging research explores the compound's potential in catalysis and green chemistry applications. Its bifunctional character enables participation in organocatalytic cycles, aligning with sustainability trends dominating chemical industry forums. Computational chemistry papers frequently cite 2229190-33-2 molecular modeling as a case study for conformational analysis of heterocyclic systems – topics generating substantial academic interest.

The commercial landscape for 4-(oxan-2-yl)methylpiperidin-4-ol features specialized fine chemical manufacturers offering custom synthesis services. Market analysis reveals increasing contract research organization (CRO) demand, particularly for structure-activity relationship (SAR) studies. Procurement specialists often search for bulk quantities CAS 2229190-33-2, reflecting scale-up needs in preclinical development pipelines.

Future directions may involve continuous flow chemistry approaches to improve 4-(oxan-2-yl)methylpiperidin-4-ol production efficiency, a subject gaining traction in process chemistry publications. The compound's relevance to fragment-based drug discovery and proteolysis targeting chimera (PROTAC) design ensures sustained scientific interest, as evidenced by citation trends in medicinal chemistry journals.